Cas no 1250299-83-2 (1-(3,5-Difluorophenyl)piperidin-3-amine)

• Product Name: 1-(3,5-Difluorophenyl)piperidin-3-amine
• CAS No: 1250299-83-2
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• MDL: MFCD16074655
• CID: 5686724
• PubChem ID: 61680359
• Update Time: 2025-05-24

1-(3,5-Difluorophenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1250299-83-2
• AKOS010946357
• EN300-2209958
• 1-(3,5-difluorophenyl)piperidin-3-amine
• 3-Piperidinamine, 1-(3,5-difluorophenyl)-
• 1-(3,5-Difluorophenyl)piperidin-3-amine

• MDL： MFCD16074655
• Inchi： 1S/C11H14F2N2/c12-8-4-9(13)6-11(5-8)15-3-1-2-10(14)7-15/h4-6,10H,1-3,7,14H2
• InChI Key： ZZOJPVBXMIQUEZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1CCCC(C1)N)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 314.9±42.0 °C(Predicted)
• pka: 10.32±0.20(Predicted)

Additional information on 1-(3,5-Difluorophenyl)piperidin-3-amine

1-(3,5-Difluorophenyl)piperidin-3-amine: A Comprehensive Overview

The compound with CAS No. 1250299-83-2, commonly referred to as 1-(3,5-Difluorophenyl)piperidin-3-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. The piperidine ring system, combined with the 3,5-difluorophenyl substituent, imparts unique chemical and biological properties to this molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3,5-Difluorophenyl)piperidin-3-amine, making it more accessible for research and development purposes. The synthesis typically involves a multi-step process, including nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

The structural uniqueness of 1-(3,5-Difluorophenyl)piperidin-3-amine lies in its piperidine ring and the fluorinated aromatic substituent. The piperidine ring is a six-membered saturated hydrocarbon with one nitrogen atom, which contributes to its amine functionality. The presence of two fluorine atoms at the 3 and 5 positions of the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. These structural features make it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-(3,5-Difluorophenyl)piperidin-3-amine as a modulator of various biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, this compound has shown promise as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

The pharmacokinetic properties of 1-(3,5-Difluorophenyl)piperidin-3-amine have been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption and distribution characteristics, with moderate clearance rates. These findings suggest that the compound may have suitable pharmacokinetic profiles for therapeutic use.

In terms of toxicity studies, recent research has shown that 1-(3,5-Difluorophenyl)piperidin-3-amine demonstrates low acute toxicity in animal models. However, further long-term toxicity studies are required to fully assess its safety profile for potential human use.

The versatility of 1-(3,5-Difluorophenyl)piperidin-3-amine lies in its ability to serve as a scaffold for further chemical modifications. Researchers have explored various substitution patterns on both the piperidine ring and the phenyl group to enhance its bioactivity and selectivity towards specific targets.

In conclusion, 1-(3,5-Difluorophenyl)piperidin-3-amine (CAS No. 1250299-83-2) is a structurally unique compound with significant potential in drug discovery and development. Its favorable pharmacokinetic properties and promising biological activity make it a valuable tool for researchers in the field of medicinal chemistry.